Cas no 138517-15-4 (Urea, N-(4-nitrophenyl)-N'-octadecyl-)

• Product Name: Urea, N-(4-nitrophenyl)-N'-octadecyl-
• CAS No: 138517-15-4
• MF: C₂₅H₄₃N₃O₃
• MW: 433.627227067947
• CID: 1253231
• PubChem ID: 19991066
• Update Time: 2025-04-20

Urea, N-(4-nitrophenyl)-N'-octadecyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-nitrophenyl)-N'-octadecyl-
• 1-(4-nitrophenyl)-3-octadecylurea
• SCHEMBL9770215
• 138517-15-4
• DTXSID90601722
• N-(4-Nitrophenyl)-N'-octadecylurea

• Inchi： 1S/C25H43N3O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-26-25(29)27-23-18-20-24(21-19-23)28(30)31/h18-21H,2-17,22H2,1H3,(H2,26,27,29)
• InChI Key： QBPAURVUUQKQEQ-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)[N+](=O)[O-])NCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 433.33044224g/mol
• Monoisotopic Mass: 433.33044224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 18
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 87Ų